Cas no 6286-64-2 (5,6-dimethoxy-2,3-dihydro-1H-indol-2-one)

• Product Name: 5,6-dimethoxy-2,3-dihydro-1H-indol-2-one
• CAS No: 6286-64-2
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD00221052
• CID: 958133
• PubChem ID: 222993
• Update Time: 2025-04-19

5,6-dimethoxy-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-5,6-dimethoxy-2H-Indol-2-one
• 5,6-dimethoxy-1,3-dihydro-2H-indol-2-one
• 5,6-dimethoxy-1,3-dihydroindol-2-one
• 5,6-dimethoxyindolin-2-one
• 5,6-dimethoxy-1,3-dihydro-indol-2-one
• 5,6-dimethoxy-2-indolinone
• 5,6-dimethoxy-2-oxindole
• 5,6-Dimethoxy-indolin-2-on
• 5,6-dimethoxyoxindole
• MLS002638119
• 5,6-dimethoxy oxindole
• Oprea1_742364
• DTXSID90278796
• HMS1449D04
• NSC-10127
• MFCD00221052
• IDI1_017793
• SCHEMBL578508
• 2H-Indol-2-one, 1,3-dihydro-5,6-dimethoxy-
• Maybridge3_006406
• A834049
• NS-01853
• CHEMBL1888289
• DA-04245
• SMR001547610
• 5,6-dimethoxy-2,3-dihydro-1H-indol-2-one
• NSC10127
• 6286-64-2
• HMS3093C10
• AKOS006274450
• YUVNTBICDDRBFP-UHFFFAOYSA-N

• MDL： MFCD00221052
• Inchi： 1S/C10H11NO3/c1-13-8-3-6-4-10(12)11-7(6)5-9(8)14-2/h3,5H,4H2,1-2H3,(H,11,12)
• InChI Key： YUVNTBICDDRBFP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CC(N2)=O)OC

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.214
• Boiling Point: 369.2°C at 760 mmHg
• Flash Point: 177.1°C
• Refractive Index: 1.549
• PSA: 47.56000
• LogP: 1.33640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines